N-(1-butyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)-2-(4-methoxyphenoxy)acetamide

• IUPAC Name: N-(1-butyl-2-oxo-3,4-dihydroquinolin-6-yl)-2-(4-methoxyphenoxy)acetamide
• InChI: InChI=1S/C22H26N2O4/c1-3-4-13-24-20-11-6-17(14-16(20)5-12-22(24)26)23-21(25)15-28-19-9-7-18(27-2)8-10-19/h6-11,14H,3-5,12-13,15H2,1-2H3,(H,23,25)
• InChI Key: LQMBFOAIPRWHSA-UHFFFAOYSA-N
• Canonical SMILES: CCCCN1C(=O)CCC2=C1C=CC(=C2)NC(=O)COC3=CC=C(C=C3)OC
• Molecular Formula: C22H26N2O4
• Molecular Weight: 382.5 g/mol

Description

N-(1-butyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)-2-(4-methoxyphenoxy)acetamide, commonly known as BOQA, is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. BOQA is a member of the quinoline family and has been synthesized using different methods.

Scientific Research Applications

Structural Aspects and Properties

Research on the structural aspects of amide-containing isoquinoline derivatives, such as N-cyclohexyl-2-(quinolin-8-yloxy) acetamide and N-(2,6-dimethylphenyl)-2-(quinolin-8-yloxy) acetamide, has revealed their capability to form gels and crystalline salts upon treatment with mineral acids. These compounds have shown interesting fluorescence properties when forming host–guest complexes with certain hydroxybenzenes, suggesting potential applications in materials science and sensor technology (Karmakar, Sarma, & Baruah, 2007).

Synthetic Routes and Applications

A practical synthesis route for N-(3-cyano-7-ethoxy-4-oxo-1,4-dihydroquinolin-6-yl)acetamide has been developed, highlighting its importance as a key intermediate in the production of selective EGFR kinase inhibitors, which are crucial in cancer treatment. This synthesis demonstrates the compound's relevance in pharmaceutical research and development (Wenpeng et al., 2014).

Toxicity and Imaging Studies

In vivo toxicity and imaging studies on zebrafish embryos using tetrahydroquinoline derivatives, including N-(tetrahydroquinolinyl-4) amides, have identified specific derivatives as toxic with implications for biological target identification. These studies serve as a foundation for understanding the biological interactions and potential toxicity of related compounds in developmental biology and toxicology (Bonilla, Puerto Galvis, Méndez, & Kouznetsov, 2016).

Antitumor and Antiproliferative Activities

Methoxy-indolo[2,1‐a]isoquinolines and their derivatives have been synthesized and tested for cytostatic activity, demonstrating significant antiproliferative effects against various cancer cell lines. This highlights the potential of N-(1-butyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)-2-(4-methoxyphenoxy)acetamide related compounds in cancer research and treatment strategies (Ambros, Angerer, & Wiegrebe, 1988).